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Compound of Interest

Compound Name: ARN5187 trihydrochloride

Cat. No.: B605585 Get Quote

ARN5187 Trihydrochloride Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ARN5187
trihydrochloride. The information is presented in a question-and-answer format to directly

address common issues, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is ARN5187 trihydrochloride and what are its primary targets?

ARN5187 is a cell-permeable, dual inhibitor of REV-ERB-mediated transcriptional regulation

and autophagy. It has been shown to interact directly with the ligand-binding domain of REV-

ERBβ. By inhibiting REV-ERB, it can enhance the expression of genes like BMAL1, PER1, and

PEPCK. Additionally, it disrupts lysosomal function, leading to a blockage of autophagy at a late

stage.

Q2: What are the known physical and chemical properties of ARN5187 trihydrochloride?

ARN5187 trihydrochloride is often supplied as a solid. It is known to be hygroscopic, meaning

it can absorb moisture from the air. Therefore, it is crucial to store it in a tightly sealed container
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in a dry environment. For specific storage conditions, always refer to the manufacturer's

instructions, but generally, protection from light and moisture is recommended.

Q3: Is quantitative solubility data for ARN5187 trihydrochloride available?

Currently, specific quantitative solubility data for ARN5187 trihydrochloride in common

laboratory solvents (e.g., mg/mL or mM in DMSO, ethanol, water) is not readily available in

public literature or on most supplier technical data sheets. Its solubility is likely to be low in

aqueous solutions. It is generally recommended to dissolve ARN5187 trihydrochloride in an

organic solvent like dimethyl sulfoxide (DMSO) to prepare a stock solution.

Troubleshooting Guide: Solubility Issues
Researchers may encounter challenges with the solubility of ARN5187 trihydrochloride,

especially when preparing solutions for in vitro and in vivo experiments. This guide provides

solutions to common problems.

Q4: My ARN5187 trihydrochloride is not dissolving in my chosen solvent. What should I do?

If you are having trouble dissolving ARN5187 trihydrochloride, consider the following

troubleshooting steps:

Choice of Solvent: For initial stock solutions, anhydrous (dry) DMSO is the recommended

solvent for many organic small molecules, including those with low aqueous solubility.

Assisted Dissolution: To aid dissolution in DMSO, you can:

Vortex: Mix the solution vigorously.

Sonication: Use an ultrasonic bath to break up any clumps of solid.

Gentle Warming: Briefly warm the solution to 37°C. Be cautious with this method and

avoid prolonged heating to prevent compound degradation.

Solvent Quality: Ensure you are using a high-purity, anhydrous grade of DMSO, as water

content can negatively impact the solubility of many compounds.
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Q5: I have successfully dissolved ARN5187 trihydrochloride in DMSO, but it precipitates

when I dilute it into my aqueous cell culture medium. How can I prevent this?

This is a common issue for compounds that are highly soluble in DMSO but have poor

aqueous solubility. Here are some strategies to overcome this:

Intermediate Dilutions: Instead of diluting your high-concentration DMSO stock directly into

the aqueous medium, perform one or more intermediate dilutions in DMSO to lower the

concentration before the final dilution into your aqueous medium.

Final DMSO Concentration: Be mindful of the final concentration of DMSO in your cell

culture medium. Most cell lines can tolerate DMSO concentrations up to 0.5%, but it is best

to keep it as low as possible (ideally ≤ 0.1%). Always include a vehicle control (medium with

the same final DMSO concentration but without the compound) in your experiments to

account for any solvent effects.

Serum in Media: The presence of serum in the cell culture medium can sometimes help to

keep hydrophobic compounds in solution.

Quick Mixing: When adding the DMSO stock to the aqueous medium, ensure rapid and

thorough mixing to facilitate dispersion and prevent localized high concentrations that can

lead to precipitation.

Experimental Workflow for Preparing a Stock Solution
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Caption: Workflow for preparing an ARN5187 trihydrochloride stock solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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